Cas no 72238-85-8 (Caffeine-d9)

Caffeine-d9 is a deuterated analog of caffeine, where nine hydrogen atoms are replaced with deuterium (D). This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing distinct spectral signatures for precise detection and quantification. Caffeine-d9 is particularly valuable in pharmacokinetic and metabolic research, serving as an internal standard to improve analytical accuracy by minimizing matrix effects. Its high isotopic purity (>98%) ensures reliable data reproducibility. The compound retains the physicochemical properties of native caffeine, making it suitable for comparative studies in drug metabolism, environmental analysis, and forensic toxicology. Caffeine-d9 is supplied as a stable, high-purity solid under standard storage conditions.
Caffeine-d9 structure
Caffeine-d9 structure
Product Name:Caffeine-d9
CAS No:72238-85-8
MF:C8H10N4O2
MW:203.246056079865
CID:549299
PubChem ID:13001304
Update Time:2025-06-06

Caffeine-d9 Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,7-dihydro-1,3,7-tri(methyl-d3)-
    • Caffeine-d9
    • 1,3,7-tris(trideuteriomethyl)xanthine
    • Cafalgine-d9
    • Cafeina-d9
    • Caffedrine-d9
    • Caffein-d9
    • Durvitan-d9
    • Guaranine-d9
    • Hycomine-d9
    • Synalgos-d9
    • 1,3,7-tri(?H?)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • AKOS030254409
    • D99490
    • 72238-85-8
    • 1,3,7-Tris[(~2~H_3_)methyl]-3,7-dihydro-1H-purine-2,6-dione
    • Caffeine-(trimethyl-d9), 99 atom % D, 98% (CP)
    • d9-caffeine
    • 1,3,7-tris(trideuteriomethyl)purine-2,6-dione
    • CHEBI:177330
    • DTXSID70514760
    • SCHEMBL13384573
    • 3,7-Dihydro-1,3,7-trimethyl-d9-1H-purine-2,6-dione
    • Caffeine D9 (trimethyl D9) 100 microg/mL in Acetonitrile
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3,7-tri(methyl-d3)-
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3,7-tri(methyl-d3)-; 3,7-Dihydro-1,3,7-tri(methyl-d3)-1H-purine-2,6-dione; Caffeine-d9
    • Inchi: 1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1D3,2D3,3D3
    • InChI Key: RYYVLZVUVIJVGH-GQALSZNTSA-N
    • SMILES: O=C1C2=C(N=CN2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 212.19336
  • Monoisotopic Mass: 203.13686629g/mol
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 2380C
  • Boiling Point: 416.8±37.0 °C at 760 mmHg
  • Flash Point: 205.9±26.5 °C
  • Refractive Index: 1.679
  • PSA: 58.44
  • Vapor Pressure: No data available

Caffeine-d9 Security Information

Caffeine-d9 Pricemore >>

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